Cas no 54533-83-4 (5H-1,4,10,13,7-Benzotetraoxaazacyclopentadecine,2,3,6,7,8,9,11,12-octahydro-)

5H-1,4,10,13,7-Benzotetraoxaazacyclopentadecine,2,3,6,7,8,9,11,12-octahydro- structure
54533-83-4 structure
Product Name:5H-1,4,10,13,7-Benzotetraoxaazacyclopentadecine,2,3,6,7,8,9,11,12-octahydro-
CAS No:54533-83-4
MF:C14H22NO4
MW:268.32878446579
CID:382969
PubChem ID:7157086
Update Time:2025-04-19

5H-1,4,10,13,7-Benzotetraoxaazacyclopentadecine,2,3,6,7,8,9,11,12-octahydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-1,4,10,13,7-Benzotetraoxaazacyclopentadecine,2,3,6,7,8,9,11,12-octahydro-
    • 2,5,11,14-tetraoxa-8-azoniabicyclo[13.4.0]nonadeca-1(19),15,17-triene
    • Benzoaza-15-crown-5
    • 2,3,6,7,8,9,11,12-octahydro-5H-1,4,10,13,7-benzotetraoxaazacyclopentadecine
    • 2,3-benzo-1,4,7,13-tetraoxa-10-azacyclopentadecane
    • 2,3-benzo-10-aza-1,4,7,13-tetraoxacyclopentadeca-2-ene
    • 6,7,10,11,12,13,15,16-octahydro-9H-5,8,14,17-tetraoxa-11-aza-benzocyclopentadecene
    • 8,9-benzo-1-aza-15-crown-5
    • benzo-10-aza-15-crown-5
    • 54533-83-4
    • DTXSID40428108
    • Inchi： 1S/C14H21NO4/c1-2-4-14-13(3-1)18-11-9-16-7-5-15-6-8-17-10-12-19-14/h1-4,15H,5-12H2/p+1
    • InChI Key： VYORSCYQLBYHMM-UHFFFAOYSA-O
    • SMILES： O1CCOC2C=CC=CC=2OCCOCC[NH2+]CC1

Computed Properties

  • Exact Mass: 268.15500
  • Monoisotopic Mass: 267.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49A^2
  • Surface Charge: 1
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1116 (rough estimate)
  • Melting Point: 147-149°C
  • Boiling Point: 410.51°C (rough estimate)
  • Flash Point: 167.9°C
  • Refractive Index: 1.5280 (estimate)
  • PSA: 53.53000
  • LogP: 1.62360
  • Solubility: Not available

5H-1,4,10,13,7-Benzotetraoxaazacyclopentadecine,2,3,6,7,8,9,11,12-octahydro- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5H-1,4,10,13,7-Benzotetraoxaazacyclopentadecine,2,3,6,7,8,9,11,12-octahydro- Production Method

5H-1,4,10,13,7-Benzotetraoxaazacyclopentadecine,2,3,6,7,8,9,11,12-octahydro- Related Literature

Related Categories

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